N-(3,4-difluorophenyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(furan-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H9F2N3O4/c16-9-4-3-8(6-10(9)17)18-13(21)11-7-24-15(19-11)20-14(22)12-2-1-5-23-12/h1-7H,(H,18,21)(H,19,20,22)
• InChI Key: BODBBJBXHXMYGG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC(=CO2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C15H9F2N3O4
• Molecular Weight: 333.25 g/mol

Description

N-(3,4-difluorophenyl)-2-(furan-2-carboxamido)oxazole-4-carboxamide, also known as DFOC, is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is a derivative of oxazole and has a furan-2-carboxamido group attached to it. The following paper aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DFOC.

Scientific Research Applications

Antiallergic Compounds

A novel series of furan-3-carboxamides demonstrated potent antiallergic activity, significantly inhibiting the action of serotonin, histamine, and bradykinin in rats, suggesting their potential as antiallergic agents (Georgiev et al., 1987).

Urotensin-II Receptor Antagonists

Furan-2-carboxamide derivatives were investigated for their potential as urotensin-II receptor antagonists. The 3,4-difluorophenyl analog was identified as a highly potent antagonist, indicating the therapeutic potential of furan-carboxamide derivatives in modulating urotensin-II receptor activity (Chae Jo Lim et al., 2019).

Antibacterial Activities

N-(4-bromophenyl)furan-2-carboxamide and its analogues were synthesized and showed effective antibacterial activities against drug-resistant bacteria, highlighting the potential of furan-carboxamide compounds in developing new antibacterial drugs (A. Siddiqa et al., 2022).

Monoamine Oxidase B Inhibitors

Indazole- and indole-carboxamides, related to furan-carboxamides, were identified as potent, selective inhibitors of monoamine oxidase B (MAO-B), suggesting their application in treating neurological disorders (N. Tzvetkov et al., 2014).

Tyrosinase Inhibitors

New furan-2-carboxamide derivatives were synthesized and found to be potent inhibitors of the tyrosinase enzyme, offering potential applications in treating hyperpigmentation disorders (Nilam C. Dige et al., 2019).